methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate
Description
“Methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate” is a complex organic compound. It contains a bromophenyl group, a 1,2,3-triazole ring, and a methyl carboxylate group .
Synthesis Analysis
While the specific synthesis process for this compound isn’t available, it might involve the reaction of a 4-bromophenyl derivative with a 1,2,3-triazole derivative, followed by esterification with a methyl carboxylate group .Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of the 1,2,3-triazole ring. The bromophenyl group would add significant weight to the molecule, and the methyl carboxylate would introduce polarity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. The presence of the bromine atom would likely make the compound relatively heavy and possibly volatile. The carboxylate group would likely make the compound polar and potentially soluble in polar solvents .Mechanism of Action
Target of Action
Compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond-forming reactions .
Mode of Action
It’s worth noting that compounds with similar structures have been involved in sm cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Compounds with similar structures have been involved in sm cross-coupling reactions , which could suggest that this compound may also interact with similar biochemical pathways.
Result of Action
Compounds with similar structures have shown antileishmanial and antimalarial activities .
Action Environment
It’s worth noting that the success of sm cross-coupling reactions, which similar compounds are involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate involves the reaction of 4-bromophenyl azide with methyl propiolate in the presence of copper (I) iodide as a catalyst to form the desired product.", "Starting Materials": [ "4-bromophenyl azide", "methyl propiolate", "copper (I) iodide" ], "Reaction": [ "Add 4-bromophenyl azide (1.0 equiv) to a round bottom flask containing a stir bar and a mixture of THF and water (1:1 v/v) as a solvent.", "Add copper (I) iodide (0.1 equiv) to the flask and stir the mixture for 10 minutes.", "Add methyl propiolate (1.2 equiv) to the flask and stir the mixture at room temperature for 24 hours.", "After completion of the reaction, extract the product with ethyl acetate and wash the organic layer with brine.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain the desired product as a white solid." ] } | |
CAS RN |
1877310-48-9 |
Product Name |
methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate |
Molecular Formula |
C10H8BrN3O2 |
Molecular Weight |
282.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
